Luminescent iridium(iii) complexes as COX-2-specific imaging agents in cancer cells†
Chemical Communications Pub Date: 2017-01-16 DOI: 10.1039/C6CC08109F
Abstract
Two luminescent iridium(III) complexes, 1 and 2, were synthesized and evaluated for their ability to probe COX-2 in human cancer cells. This is the first application of iridium(III) complexes as imaging agents for COX-2. We demonstrate that complex 1 differentiates cancer cells from normal cells with high stability and low cytotoxicity.
Recommended Literature
- [1] Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†
- [2] Emerging enantiomeric resolution materials with homochiral nano-fabrications
- [3] Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–
- [4] Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation
- [5] Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet
- [6] Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†
- [7] Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†
- [8] Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†
- [9] Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†
- [10] Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature
Journal Name:Chemical Communications
research_products
-
CAS no.: 89640-58-4